Cas no 2639426-68-7 (methyl 1H,4H,5H,6H,7H-pyrazolo3,4-bpyridine-4-carboxylate)
methyl 1H,4H,5H,6H,7H-pyrazolo3,4-bpyridine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylate
- 2639426-68-7
- EN300-27783953
- methyl 1H,4H,5H,6H,7H-pyrazolo3,4-bpyridine-4-carboxylate
-
- Inchi: 1S/C8H11N3O2/c1-13-8(12)5-2-3-9-7-6(5)4-10-11-7/h4-5H,2-3H2,1H3,(H2,9,10,11)
- InChI Key: RTYZJQDMESGGFM-UHFFFAOYSA-N
- SMILES: O(C)C(C1C2C=NNC=2NCC1)=O
Computed Properties
- Exact Mass: 181.085126602g/mol
- Monoisotopic Mass: 181.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 67Ų
methyl 1H,4H,5H,6H,7H-pyrazolo3,4-bpyridine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27783953-1g |
methyl 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylate |
2639426-68-7 | 95% | 1g |
$986.0 | 2023-09-09 | |
| Enamine | EN300-27783953-5g |
methyl 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylate |
2639426-68-7 | 95% | 5g |
$2858.0 | 2023-09-09 | |
| Enamine | EN300-27783953-10g |
methyl 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylate |
2639426-68-7 | 95% | 10g |
$4236.0 | 2023-09-09 | |
| Enamine | EN300-27783953-0.05g |
methyl 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylate |
2639426-68-7 | 95.0% | 0.05g |
$229.0 | 2025-03-19 | |
| Enamine | EN300-27783953-0.1g |
methyl 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylate |
2639426-68-7 | 95.0% | 0.1g |
$342.0 | 2025-03-19 | |
| Enamine | EN300-27783953-0.25g |
methyl 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylate |
2639426-68-7 | 95.0% | 0.25g |
$487.0 | 2025-03-19 | |
| Enamine | EN300-27783953-0.5g |
methyl 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylate |
2639426-68-7 | 95.0% | 0.5g |
$768.0 | 2025-03-19 | |
| Enamine | EN300-27783953-1.0g |
methyl 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylate |
2639426-68-7 | 95.0% | 1.0g |
$986.0 | 2025-03-19 | |
| Enamine | EN300-27783953-2.5g |
methyl 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylate |
2639426-68-7 | 95.0% | 2.5g |
$1931.0 | 2025-03-19 | |
| Enamine | EN300-27783953-5.0g |
methyl 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylate |
2639426-68-7 | 95.0% | 5.0g |
$2858.0 | 2025-03-19 |
methyl 1H,4H,5H,6H,7H-pyrazolo3,4-bpyridine-4-carboxylate Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on methyl 1H,4H,5H,6H,7H-pyrazolo3,4-bpyridine-4-carboxylate
Comprehensive Introduction to Methyl 1H,4H,5H,6H,7H-Pyrazolo[3,4-b]Pyridine-4-Carboxylate (CAS No. 2639426-68-7)
Methyl 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylate (CAS No. 2639426-68-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. The pyrazolo[3,4-b]pyridine core is a privileged scaffold in medicinal chemistry, often associated with bioactivity and therapeutic potential. This compound, specifically its methyl ester derivative, is frequently explored for its role in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics.
In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in synthetic chemistry and the need for targeted therapies. Researchers are particularly interested in methyl 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylate due to its potential applications in treating inflammatory diseases, metabolic disorders, and even certain types of cancer. Its CAS No. 2639426-68-7 is often searched in scientific databases, reflecting its growing relevance in academic and industrial labs.
The synthesis of methyl 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylate typically involves multi-step organic reactions, including cyclization and esterification processes. Its pyrazolo-pyridine backbone is structurally similar to purine bases, making it a valuable intermediate for nucleoside analogs. This property aligns with current trends in antiviral and anticancer research, where modified nucleosides play a critical role.
From an industrial perspective, CAS No. 2639426-68-7 is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure on chemical manufacturing, researchers are exploring eco-friendly routes to produce such compounds. This aligns with broader societal concerns about environmental impact, a topic frequently searched in conjunction with specialty chemicals and pharmaceutical intermediates.
Another area of interest is the compound's potential in central nervous system (CNS) drug development. The pyrazolo[3,4-b]pyridine scaffold has shown promise in modulating neurotransmitter systems, which is highly relevant given the rising prevalence of neurological disorders. Searches for neuroprotective agents and blood-brain barrier permeable compounds often lead to discussions about derivatives like methyl 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylate.
Analytical characterization of CAS No. 2639426-68-7 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent requirements of pharmaceutical applications. Quality control is a recurring theme in user queries, especially among professionals searching for high-purity chemical standards and reference materials.
In summary, methyl 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylate represents a versatile building block in modern chemistry. Its CAS No. 2639426-68-7 serves as a key identifier for researchers navigating the complex landscape of drug discovery and material science. As the scientific community continues to explore its applications, this compound is poised to remain a focal point in cutting-edge research and development.
2639426-68-7 (methyl 1H,4H,5H,6H,7H-pyrazolo3,4-bpyridine-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)